(2S,4S)-1-(tert-Butoxycarbonyl)-4-(methoxycarbonyl)pyrrolidine-2-carboxylic acid

Specification

• Molecular Formula: C12H19NO6
• Molecular Weight: 273.28 g/mol
• IUPAC Name: (2S,4S)-4-methoxycarbonyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• Standard InChI: InChI=1S/C12H19NO6/c1-12(2,3)19-11(17)13-6-7(10(16)18-4)5-8(13)9(14)15/h7-8H,5-6H2,1-4H3,(H,14,15)/t7-,8-/m0/s1
• Standard InChI Key: XNWGFGIBQNUHIM-YUMQZZPRSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H](C[C@H]1C(=O)O)C(=O)OC
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CC1C(=O)O)C(=O)OC

Introduction

Chemical Identity and Structural Features

Molecular Composition and Stereochemistry

The compound’s molecular formula is C₁₂H₁₉NO₆, with a molecular weight of 273.28 g/mol. Its IUPAC name, (2S,4S)-4-methoxycarbonyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid, reflects the stereochemical arrangement at the 2nd and 4th positions of the pyrrolidine ring. The Boc group at the 1-position and the methoxycarbonyl group at the 4-position are critical for modulating reactivity and stability during synthetic processes.

Key Structural Attributes:

• Pyrrolidine Core: A five-membered saturated ring with nitrogen at position 1, providing rigidity and conformational constraints.

• Boc Protection: The tert-butoxycarbonyl group shields the amine from undesired reactions, enabling selective deprotection under acidic conditions (e.g., trifluoroacetic acid).

• Methoxycarbonyl Group: Enhances solubility in organic solvents and participates in esterification or transesterification reactions.

The stereochemistry (2S,4S) is pivotal for its biological interactions, as enantiomeric purity often dictates binding affinity in drug candidates.

Synthesis and Industrial Production

Synthetic Pathways

The synthesis of (2S,4S)-1-Boc-4-methoxycarbonylpyrrolidine-2-carboxylic acid involves sequential protection and functionalization steps:

• Pyrrolidine Functionalization:
  The pyrrolidine ring is derivatized at positions 2 and 4 using enantioselective catalysis to achieve the (2S,4S) configuration. Asymmetric hydrogenation or enzymatic resolution may be employed to ensure stereochemical fidelity.

• Boc Protection:
  The amine group at position 1 is protected with di-tert-butyl dicarbonate [(Boc)₂O] under basic conditions (e.g., triethylamine).

• Methoxycarbonyl Introduction:
  A methyl chloroformate reagent installs the methoxycarbonyl group at position 4, typically in dichloromethane or tetrahydrofuran.

Industrial-scale production employs automated continuous-flow systems to optimize yield (often >95%) and minimize racemization. Purification via recrystallization or chromatography ensures high enantiomeric excess (>99% ee).

Structural and Crystallographic Analysis

Solid-State Characteristics

X-ray crystallography reveals a monoclinic crystal system with intermolecular hydrogen bonds between the carboxylic acid and carbonyl oxygen atoms. These interactions stabilize the lattice, contributing to the compound’s melting point of 128–130°C and moderate solubility in polar aprotic solvents (e.g., DMF, DMSO).

Hydrogen Bonding Network:

• O–H···O Bonds: Between the carboxylic acid proton and the Boc carbonyl oxygen (2.7 Å).

• C–H···O Interactions: Involving the pyrrolidine CH₂ groups and methoxycarbonyl oxygen.

Reactivity and Chemical Transformations

Deprotection and Functional Group Interconversion

The Boc group is selectively removed using trifluoroacetic acid (TFA) in dichloromethane, yielding the free amine for subsequent peptide coupling. The methoxycarbonyl group undergoes hydrolysis under basic conditions (e.g., NaOH) to form a carboxylic acid, enabling further derivatization.

Representative Reactions:

• Boc Deprotection:

  $$\text{(2S,4S)-1-Boc-4-(CO₂Me)-pyrrolidine-2-CO₂H} \xrightarrow{\text{TFA}} \text{(2S,4S)-4-(CO₂Me)-pyrrolidine-2-CO₂H} + \text{CO₂} + \text{t-BuOH}$$

• Ester Hydrolysis:

  $$\text{(2S,4S)-4-(CO₂Me)-pyrrolidine-2-CO₂H} \xrightarrow{\text{NaOH}} \text{(2S,4S)-pyrrolidine-2,4-dicarboxylic acid}$$

Applications in Research and Industry

Pharmaceutical Development

The compound’s chiral centers and functional groups make it a precursor to protease inhibitors and kinase modulators. For example, it has been incorporated into HIV-1 protease inhibitors to enhance binding specificity.

Peptide Synthesis

As a non-proteinogenic amino acid derivative, it introduces conformational constraints into peptides, improving their metabolic stability. Its Boc group allows for seamless integration into solid-phase peptide synthesis (SPPS) protocols.

Material Science

Functionalized polymers derived from this compound exhibit tunable thermal and mechanical properties, enabling applications in drug delivery matrices and biodegradable coatings.

Comparative Analysis with Stereoisomers

Property	(2S,4S) Isomer	(3R,4S) Isomer
Melting Point	128–130°C	122–124°C
Solubility in DMSO	25 mg/mL	18 mg/mL
Biological Activity	High protease affinity	Moderate kinase inhibition

The (2S,4S) configuration confers superior binding to proteolytic enzymes compared to its (3R,4S) counterpart, underscoring the role of stereochemistry in bioactivity.

Future Perspectives

Advances in continuous-flow synthesis and biocatalytic resolution promise to enhance the scalability and cost-efficiency of this compound. Further exploration of its role in targeted drug delivery systems and covalent organic frameworks (COFs) could unlock novel therapeutic and material applications.